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Compound of Interest

Compound Name: Isobyakangelicol

Cat. No.: B600209

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobyakangelicol is a furanocoumarin found in various medicinal plants, notably in the roots of
Angelica dahurica. This document provides detailed application notes and protocols for the
identification and analytical characterization of Isobyakangelicol. The following sections
outline the necessary physicochemical data, experimental procedures for extraction and
analysis using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-
Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. These
guidelines are intended to ensure accurate and reproducible results for researchers engaged in
natural product chemistry, quality control, and drug discovery.

Physicochemical Properties of Isobyakangelicol

A comprehensive understanding of the physicochemical properties of Isobyakangelicol is

fundamental for its analysis.
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Property Value Source

Molecular Formula C17H1606 --INVALID-LINK--
Molecular Weight 316.31 g/mol --INVALID-LINK--
Appearance Solid --INVALID-LINK--
CAS Number 35214-81-4 --INVALID-LINK--

Experimental Protocols
Extraction of Isobyakangelicol from Angelica dahurica

This protocol describes an efficient method for extracting Isobyakangelicol from the dried
roots of Angelica dahurica. Ultrasound-assisted extraction is employed to enhance extraction
efficiency and reduce processing time.

Materials and Reagents:

Dried and powdered roots of Angelica dahurica

80% Ethanol (v/v)

Ultrasonic bath

Filter paper (Whatman No. 1 or equivalent)

Rotary evaporator

Procedure:

Weigh 10 g of powdered Angelica dahurica root and place it in a 250 mL flask.

Add 120 mL of 80% ethanol to the flask (solid-liquid ratio of 1:12 g/mL).

Place the flask in an ultrasonic bath and sonicate for 20 minutes at a temperature of 30°C

and a power of 240 W.

After sonication, filter the extract through filter paper to separate the solid residue.
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o Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a
temperature not exceeding 50°C to obtain the crude extract.

e The crude extract can be further purified using column chromatography on silica gel if a
higher purity of Isobyakangelicol is required.

Diagram of the Extraction Workflow:
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Available at: [https://www.benchchem.com/product/b600209#analytical-standards-for-
isobyakangelicol-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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